Cas no 1312540-61-6 (3-benzyl-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-benzyl-1,2-oxazole-4-carbaldehyde
• CAS No: 1312540-61-6
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD24687389
• CID: 4587906
• PubChem ID: 101796972
• Update Time: 2025-06-11

3-benzyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1,2-oxazole-4-carbaldehyde
• 4-Isoxazolecarboxaldehyde, 3-(phenylmethyl)-

• MDL： MFCD24687389
• Inchi： 1S/C11H9NO2/c13-7-10-8-14-12-11(10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： GXDDBXPNSXGXKZ-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(CC2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 339.0±27.0 °C at 760 mmHg
• Flash Point: 158.8±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-benzyl-1,2-oxazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-benzyl-1,2-oxazole-4-carbaldehyde

Professional Introduction to 3-benzyl-1,2-oxazole-4-carbaldehyde (CAS No. 1312540-61-6)

3-benzyl-1,2-oxazole-4-carbaldehyde, with the chemical identifier CAS No. 1312540-61-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing one oxygen atom and two carbon atoms, making it a versatile scaffold for drug discovery.

The 3-benzyl-1,2-oxazole-4-carbaldehyde molecule features a benzyl group attached to the 3-position of the oxazole ring and an aldehyde functional group at the 4-position. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities with biological targets, making it a valuable intermediate in the synthesis of more complex pharmacophores. The presence of both the benzyl group and the aldehyde moiety allows for further chemical modifications, enabling researchers to explore diverse structural analogs with tailored biological profiles.

In recent years, there has been a growing interest in oxazole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 3-benzyl-1,2-oxazole-4-carbaldehyde structure is particularly noteworthy because it combines the electron-withdrawing nature of the aldehyde group with the aromatic stability provided by the benzyl moiety, enhancing its suitability for further derivatization.

One of the most compelling aspects of 3-benzyl-1,2-oxazole-4-carbaldehyde is its role as a key intermediate in the synthesis of more complex molecules. The aldehyde group at the 4-position serves as a reactive site for condensation reactions with various nucleophiles, such as amines and hydrazines, allowing for the formation of Schiff bases and other heterocyclic systems. These derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 3-benzyl-1,2-oxazole-4-carbaldehyde derivatives with high accuracy. Molecular docking studies have identified potential interactions with enzymes such as kinases and proteases, which are critical targets in oncology research. The benzyl group's ability to form hydrophobic interactions while the aldehyde group engages in hydrogen bonding provides a multifaceted approach to modulating enzyme activity.

The pharmaceutical industry has recognized the synthetic utility of 3-benzyl-1,2-oxazole-4-carbaldehyde in developing novel drug candidates. Its incorporation into larger molecular frameworks has led to several clinical trials investigating its efficacy in treating various diseases. For instance, derivatives of this compound have been explored for their potential to inhibit tyrosine kinases, which are overactive in many forms of cancer. The oxazole ring's inherent stability ensures that these compounds can withstand metabolic degradation, increasing their bioavailability.

In addition to its applications in oncology, 3-benzyl-1,2-oxazole-4-carbaldehyde has shown promise in addressing inflammatory disorders. Oxazole derivatives have been found to modulate inflammatory pathways by inhibiting key mediators such as COX enzymes and NFκB signaling pathways. The benzyl group enhances solubility while the aldehyde group facilitates further derivatization into more potent anti-inflammatory agents.

The synthesis of 3-benzyl-1,2-oxazole-4-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available precursors such as benzaldehyde and malononitrile, researchers can construct the oxazole core through condensation reactions followed by functional group interconversion to introduce the aldehyde moiety at the 4-position. This synthetic route is scalable and amenable to industrial production processes.

Recent publications have highlighted innovative synthetic methodologies for producing 3-benzyl-1,2-oxazole-4-carbaldehyde with improved yields and purity. Catalytic approaches using transition metals have been particularly effective in facilitating key bond-forming steps while minimizing unwanted side reactions. These advances underscore the importance of continuous refinement in synthetic chemistry to meet the demands of modern drug discovery.

The future prospects for 3-benzyl-1,2-oxazole-4-carbaldehyde are promising as new technologies emerge that enable high-throughput screening and artificial intelligence-driven drug design. By integrating experimental data with computational predictions, researchers can accelerate the identification of novel derivatives with enhanced therapeutic potential. The combination of traditional organic synthesis with cutting-edge biophysical techniques will likely unlock new applications for this versatile compound.

In conclusion,3-benzyl-1,2-o xazole -4 -carbaldehyde (CAS No .1312540 -61 -6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad biological activity profile . Its role as an intermediate in synthesizing complex drug candidates , coupled with its potential applications in oncology and anti-inflammatory therapies , positions it as a cornerstone compound in medicinal biology research . As scientific understanding evolves , it is anticipated that new derivatives will emerge , further expanding its therapeutic utility .